Cas no 66739-87-5 (1-methyl-4-(phenylsulfonyl)piperazine)

• Product Name: 1-methyl-4-(phenylsulfonyl)piperazine
• CAS No: 66739-87-5
• MF: C₁₁H₁₆N₂O₂S
• MW: 240.321941375732
• MDL: MFCD00519722
• CID: 964537
• PubChem ID: 260251
• Update Time: 2025-04-19

1-methyl-4-(phenylsulfonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-4-(phenylsulfonyl)piperazine
• 1-(benzenesulfonyl)-4-methylpiperazine
• 1-Benzenesulfonyl-4-methyl-piperazine
• 1-Benzolsulfonyl-4-methyl-piperazin
• 1-Methyl-4-benzolsulfonylpiperazin
• 1-methyl-4-phenylsulfonylpiperazine
• 4-methylpiperazin-1-ylbenzenesulfonamide
• AC1L62QV
• AC1Q6VJA
• NSC91334
• Oprea1_068422
• Oprea1_682383
• SureCN3936569
• SCHEMBL3936569
• DTXSID30293665
• AG-690/10117064
• NCGC00181869-01
• 66739-87-5
• CBDivE_015238
• MLS001207396
• NSC-91334
• MS-8379
• Cambridge id 5266929
• AM87131
• CS-0319626
• HMS2842L09
• AKOS000671273
• CHEMBL401588
• 4-methyl-1-(phenylsulfonyl)piperazine
• SMR000514807
• MFCD00519722
• STK408110
• 1-(Benzenesulfonyl)-4-methyl-piperazine
• DS-008114

• MDL： MFCD00519722
• Inchi： 1S/C11H16N2O2S/c1-12-7-9-13(10-8-12)16(14,15)11-5-3-2-4-6-11/h2-6H,7-10H2,1H3
• InChI Key： NCKYKYNYJREWCI-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1CCN(C)CC1)(=O)=O

Computed Properties

• Exact Mass: 240.09338
• Monoisotopic Mass: 240.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 49Ų

Experimental Properties

• PSA: 40.62

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides